Cas no 89487-92-3 (2-Thiopheneacetonitrile, 5-iodo-)

• Product Name: 2-Thiopheneacetonitrile, 5-iodo-
• CAS No: 89487-92-3
• MF: C₆H₄INS
• MW: 249.072132110596
• CID: 4297876
• PubChem ID: 11715762
• Update Time: 2025-04-24

2-Thiopheneacetonitrile, 5-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetonitrile, 5-iodo-
• AKOS000281395
• 5-Iodo-2-thiopheneacetonitrile
• SCHEMBL6814430
• DTXSID301306420
• 89487-92-3

• Inchi： 1S/C6H4INS/c7-6-2-1-5(9-6)3-4-8/h1-2H,3H2
• InChI Key： CIMASCDZHXTJGY-UHFFFAOYSA-N
• SMILES： C1(CC#N)SC(I)=CC=1

Computed Properties

• Exact Mass: 248.91092Da
• Monoisotopic Mass: 248.91092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų